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Compound of Interest

Compound Name: Isobutyl phenylacetate

Cat. No.: B089437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of isobutyl phenylacetate and its structural

isomers—n-butyl phenylacetate, sec-butyl phenylacetate, and tert-butyl phenylacetate—for

fragrance applications. The information presented herein is intended to assist in the selection of

fragrance components by providing available experimental data and standardized evaluation

methodologies.

Introduction to Butyl Phenylacetate Isomers
Isobutyl phenylacetate and its isomers are esters of phenylacetic acid and the four isomers of

butanol. These compounds share the same molecular formula (C₁₂H₁₆O₂) but differ in the

branching of the butyl group. This structural variance significantly influences their olfactory

characteristics and physical properties, making them distinct ingredients in the perfumer's

palette.

Chemical Structures:

n-Butyl Phenylacetate: The straight-chain isomer.

Isobutyl Phenylacetate: Features a branched chain with a methyl group on the second

carbon of the propyl chain.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b089437?utm_src=pdf-interest
https://www.benchchem.com/product/b089437?utm_src=pdf-body
https://www.benchchem.com/product/b089437?utm_src=pdf-body
https://www.benchchem.com/product/b089437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


sec-Butyl Phenylacetate: The phenylacetate group is attached to a secondary carbon of the

butyl chain.

tert-Butyl Phenylacetate: The phenylacetate group is attached to a tertiary carbon of the butyl

chain.

Comparative Performance Data
The following table summarizes the olfactory and physicochemical properties of isobutyl
phenylacetate and its isomers. It is important to note that directly comparative, quantitative

experimental data for all isomers from a single source is limited in publicly available literature.

Therefore, some data points are representative values based on available information for

similar compounds.
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Property
Isobutyl
Phenylacetate

n-Butyl
Phenylacetate

sec-Butyl
Phenylacetate

tert-Butyl
Phenylacetate

CAS Number 102-13-6[1] 122-43-0[2] 25360-63-8 540-88-5

Fragrance Profile

Sweet, honey,

cocoa, floral,

fruity, waxy[1][3]

[4][5]

Sweet, floral,

honey, fruity with

hay-like and

cocoa

nuances[6]

Fruity,

pleasant[5]

Woody,

camphoraceous[

7]

Odor Threshold
Data not

available

Data not

available for

phenylacetate; n-

butyl acetate has

a threshold of

0.63 to 7.4

ppm[8]

Data not

available

Data not

available

Tenacity on

Smelling Strip

Approximately 96

hours[3]

Approximately

2.08 hours[6]

Data not

available

Data not

available

Boiling Point (°C) 253[4] 258-260[9]
Data not

available
97.8[4]

Vapor Pressure

(mmHg @ 25°C)
~0.0133[10] ~0.011[9]

Data not

available
42 @ 20°C[4]

Applications

Gourmand,

oriental, and

floral fragrances

to add honey-

cocoa notes[1]

Aromatic

perfumes for

cosmetics[6]

General

fragrance use

Potential for

woody top notes

in fragrances[7]

Experimental Protocols
Accurate and reproducible evaluation of fragrance materials is critical. The following are

detailed methodologies for key experiments.

Gas Chromatography-Olfactometry (GC-O)
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GC-O is a technique that combines the separation capabilities of gas chromatography with the

human nose as a detector to identify odor-active compounds in a sample.

Objective: To identify and characterize the individual odor components of each butyl

phenylacetate isomer.

Methodology:

Sample Preparation: Prepare dilute solutions of each isomer in a suitable solvent (e.g.,

ethanol) at a concentration appropriate for GC analysis (typically 1-10%).

Instrumentation: A gas chromatograph equipped with a sniffing port and a mass

spectrometer (MS) detector is used. The column effluent is split between the MS detector

and the sniffing port.

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or DB-Wax).

Injector Temperature: 250°C.

Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp up to 250°C at a

rate of 10°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

Olfactometry: A trained sensory panelist sniffs the effluent from the sniffing port and records

the retention time, odor descriptor, and intensity of each detected scent.

Data Analysis: The data from the olfactometry is correlated with the peaks from the MS

detector to identify the chemical compounds responsible for each odor.

Sensory Panel Analysis for Odor Threshold and Tenacity
Sensory panels are essential for determining how a fragrance is perceived by humans.

Objective: To determine the odor detection threshold and the tenacity (longevity) of each

isomer on a substrate.
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Methodology for Odor Threshold Determination (Based on ASTM E679-04):[11]

Panel Selection: A panel of at least 15-20 trained assessors with normal olfactory acuity is

selected.

Sample Preparation: A series of ascending concentrations of each isomer is prepared in an

odorless solvent (e.g., diethyl phthalate or ethanol).

Procedure (Forced-Choice Ascending Concentration Series):

Assessors are presented with three samples in a triangular test format: two are blanks

(solvent only), and one contains the fragrance material at a specific concentration.

The assessors are asked to identify the odd sample.

The concentration is gradually increased in steps until the assessor can reliably detect the

difference.

Data Analysis: The geometric mean of the last concentration missed and the first

concentration correctly identified is taken as the individual's threshold. The group threshold is

the geometric mean of the individual thresholds.

Methodology for Tenacity Evaluation:

Substrate: Standard fragrance testing strips (blotters) are used.

Sample Application: A standardized amount (e.g., 0.1 mL) of a 10% solution of each isomer

in ethanol is applied to a blotter.

Evaluation: Trained panelists evaluate the odor intensity of the blotters at specific time

intervals (e.g., 0, 1, 4, 8, 24, 48, and 96 hours) in a controlled environment (20-22°C, 40-60%

humidity).

Data Analysis: The odor intensity is rated on a labeled magnitude scale (e.g., 0 = no odor, 5

= very strong odor). The tenacity is reported as the time at which the odor is no longer

readily detectable.
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Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for a comprehensive comparison of the

fragrance performance of isobutyl phenylacetate and its isomers.

Test Compounds
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Data Analysis & Comparison

Isobutyl Phenylacetate

Boiling Point Vapor Pressure Gas Chromatography-Olfactometry (GC-O)Odor Threshold Determination
(ASTM E679-04) Tenacity Evaluation

n-Butyl Phenylacetate sec-Butyl Phenylacetate tert-Butyl Phenylacetate

Comparative Data Analysis

Final Comparison Guide

Click to download full resolution via product page

Caption: Workflow for Comparative Fragrance Performance Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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